Fenticonazole Impurity C Nitrate
Fenticonazole Impurity C Nitrate
An impurity of Fenticonazole nitrate. Fenticonazole nitrate is active against a range of organisms including dermatophyte pathogens, Malassezia furfur, and Candida albicans.
Brand Name:
Vulcanchem
CAS No.:
80676-29-5
VCID:
VC0194163
InChI:
InChI=1S/C24H20Cl2N2O3S.HNO3/c25-19-8-11-22(23(26)14-19)24(15-28-13-12-27-17-28)31-16-18-6-9-21(10-7-18)32(29,30)20-4-2-1-3-5-20;2-1(3)4/h1-14,17,24H,15-16H2;(H,2,3,4)
SMILES:
C1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)COC(CN3C=CN=C3)C4=C(C=C(C=C4)Cl)Cl.[N+](=O)(O)[O-]
Molecular Formula:
C24H20Cl2N2O3S. HNO3
Molecular Weight:
550.41
Fenticonazole Impurity C Nitrate
CAS No.: 80676-29-5
Impurities
VCID: VC0194163
Molecular Formula: C24H20Cl2N2O3S. HNO3
Molecular Weight: 550.41
Purity: > 95%
| CAS No. | 80676-29-5 |
|---|---|
| Product Name | Fenticonazole Impurity C Nitrate |
| Molecular Formula | C24H20Cl2N2O3S. HNO3 |
| Molecular Weight | 550.41 |
| IUPAC Name | 1-[2-[[4-(benzenesulfonyl)phenyl]methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole;nitric acid |
| Standard InChI | InChI=1S/C24H20Cl2N2O3S.HNO3/c25-19-8-11-22(23(26)14-19)24(15-28-13-12-27-17-28)31-16-18-6-9-21(10-7-18)32(29,30)20-4-2-1-3-5-20;2-1(3)4/h1-14,17,24H,15-16H2;(H,2,3,4) |
| SMILES | C1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)COC(CN3C=CN=C3)C4=C(C=C(C=C4)Cl)Cl.[N+](=O)(O)[O-] |
| Appearance | Off-White to Pale Yellow Solid |
| Description | An impurity of Fenticonazole nitrate. Fenticonazole nitrate is active against a range of organisms including dermatophyte pathogens, Malassezia furfur, and Candida albicans. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | Fenticonazole Sulfone Nitric Acid Salt; 1-[2-(2,4-Dichlorophenyl)-2-[[4-(phenylsulfonyl)phenyl]methoxy]ethyl]-1H-imidazole Nitrate; |
| PubChem Compound | 71316742 |
| Last Modified | Nov 11 2021 |
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